An In-depth Technical Guide to 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide (USP Clonazepam Related Compound C)
An In-depth Technical Guide to 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide (USP Clonazepam Related Compound C)
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide is a key chemical intermediate and a recognized impurity in the synthesis of Clonazepam, a potent benzodiazepine anticonvulsant and anxiolytic medication. Designated as USP Clonazepam Related Compound C, its monitoring and characterization are crucial for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[1] This technical guide provides a comprehensive overview of its chemical properties, analytical methodologies, and its role in the context of Clonazepam synthesis.
Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide is essential for its synthesis, purification, and analytical characterization. The key properties are summarized in the table below.
| Property | Value | Source |
| IUPAC Name | 2-bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide | N/A |
| Synonyms | USP Clonazepam Related Compound C, 2-(2-Chloroacetamido)-2′-chloro-5-nitrobenzophenone, 2-Chloro-2′-(o-chlorobenzoyl)-4′-nitroacetanilide | [1] |
| CAS Number | 52130-87-7 | [1] |
| Molecular Formula | C₁₅H₁₀BrClN₂O₄ | [1] |
| Molecular Weight | 397.61 g/mol | [1] |
| Appearance | (Predicted) Crystalline solid | N/A |
| Melting Point | Data not available | N/A |
| Boiling Point | Data not available | N/A |
| Solubility | Data not available | N/A |
Synthesis and Purification
2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide is primarily formed as an intermediate or a process-related impurity during the synthesis of Clonazepam. The most common synthetic route to Clonazepam involves the acylation of 2-amino-2'-chloro-5-nitrobenzophenone with bromoacetyl bromide.[2] Incomplete reaction or side reactions during this step can lead to the presence of this compound in the reaction mixture.
Experimental Protocol: Synthesis (General Approach)
The following is a generalized protocol for the synthesis of 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide based on the acylation of the parent amine.
Materials:
-
2-amino-2'-chloro-5-nitrobenzophenone
-
Bromoacetyl bromide
-
Anhydrous aprotic solvent (e.g., dichloromethane, chloroform, or toluene)
-
Inert gas (e.g., Nitrogen or Argon)
Procedure:
-
In a round-bottom flask under an inert atmosphere, dissolve 2-amino-2'-chloro-5-nitrobenzophenone in an anhydrous aprotic solvent.
-
Cool the solution to 0-5 °C using an ice bath.
-
Slowly add a stoichiometric amount of bromoacetyl bromide to the cooled solution with continuous stirring.
-
Allow the reaction mixture to warm to room temperature and continue stirring for several hours.
-
Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC or HPLC).
-
Upon completion, the reaction mixture can be worked up by washing with a dilute aqueous base (e.g., sodium bicarbonate solution) to neutralize any excess acid, followed by washing with brine.
-
The organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude product.
Purification
Purification of the crude 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide can be achieved by recrystallization from a suitable solvent system. The choice of solvent will depend on the solubility of the compound and the impurities present. Common solvents for recrystallization of similar acetanilide derivatives include ethanol, methanol, or mixtures of ethyl acetate and hexanes.
Analytical Characterization
Accurate and robust analytical methods are essential for the identification and quantification of 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide, particularly in the context of impurity profiling of Clonazepam.
High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC (RP-HPLC) method is a common technique for the analysis of this compound.
Method Parameters (General):
-
Column: C18 stationary phase
-
Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol).
-
Detection: UV detection at a suitable wavelength.
Biological Activity and Signaling Pathways
As an impurity and a synthetic intermediate, 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide is not intended for therapeutic use, and its biological activity has not been extensively studied. The primary focus of research on this compound is its detection and control in the manufacturing of Clonazepam. The biological activity of Clonazepam is primarily mediated through its potentiation of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor complex in the central nervous system.[3] There is no available information to suggest that 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide interacts with this or any other signaling pathway.
Diagrams
Logical Relationship: Role as a Clonazepam Impurity
Caption: Role of 2-Bromo-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide in Clonazepam Synthesis.
Experimental Workflow: Synthesis and Purification
Caption: General workflow for the synthesis and purification of the target compound.
